Cas no 52147-08-7 (1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-)

1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]- structure
52147-08-7 structure
Product Name:1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-
CAS No:52147-08-7
MF:C15H7N3S
MW:261.301181077957
CID:360464
PubChem ID:20317771
Update Time:2025-04-19

1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonitrile, 2-[(4-cyanophenyl)thio]-
    • 2-(4-cyanophenyl)sulfanylbenzene-1,3-dicarbonitrile
    • 52147-08-7
    • DTXSID80605138
    • SCHEMBL11638193
    • 2-[(4-Cyanophenyl)sulfanyl]benzene-1,3-dicarbonitrile
    • Inchi: 1S/C15H7N3S/c16-8-11-4-6-14(7-5-11)19-15-12(9-17)2-1-3-13(15)10-18/h1-7H
    • InChI Key: GKOMCZMCKFOREC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C#N)=CC=1)C1C(C#N)=CC=CC=1C#N

Computed Properties

  • Exact Mass: 261.03621
  • Monoisotopic Mass: 261.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 96.7Ų

Experimental Properties

  • PSA: 71.37
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